Cas no 477538-21-9 (methyl 3-(5-nitrofuran-2-amido)-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-(5-nitrofuran-2-amido)-5-phenylthiophene-2-carboxylate
• CAS No: 477538-21-9
• MF: C₁₇H₁₂N₂O₆S
• MW: 372.351983070374
• CID: 6418087
• PubChem ID: 3268592
• Update Time: 2023-12-27

methyl 3-(5-nitrofuran-2-amido)-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-nitrofuran-2-amido)-5-phenylthiophene-2-carboxylate
• 477538-21-9
• Oprea1_729061
• SR-01000009332
• F0816-0624
• SR-01000009332-1
• methyl 3-(5-nitrofuran-2-carboxamido)-5-phenylthiophene-2-carboxylate
• methyl 3-[(5-nitrofuran-2-carbonyl)amino]-5-phenylthiophene-2-carboxylate
• AKOS024600524
• 2-Thiophenecarboxylic acid, 3-[[(5-nitro-2-furanyl)carbonyl]amino]-5-phenyl-, methyl ester

• Inchi： 1S/C17H12N2O6S/c1-24-17(21)15-11(9-13(26-15)10-5-3-2-4-6-10)18-16(20)12-7-8-14(25-12)19(22)23/h2-9H,1H3,(H,18,20)
• InChI Key： QBHFLGIETRKSEQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=CC=C2)=CC=1NC(C1=CC=C([N+]([O-])=O)O1)=O

Computed Properties

• Exact Mass: 372.04160728g/mol
• Monoisotopic Mass: 372.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 497.8±45.0 °C(Predicted)
• pka: 10.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans